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Compound of Interest

Compound Name: LSN3353871

Cat. No.: B12362211 Get Quote

For researchers and drug development professionals utilizing the novel lipoprotein(a) inhibitor

LSN3353871, adherence to proper disposal protocols is paramount for laboratory safety and

environmental compliance. While a specific Safety Data Sheet (SDS) with official disposal

procedures for LSN3353871 is not publicly available, this guide provides a framework for its

safe handling and disposal based on general best practices for research chemicals. This

information is intended to supplement, not replace, institutional and local environmental health

and safety (EHS) guidelines.

Summary of Compound Data
To facilitate safe handling and experimental design, the following table summarizes key

quantitative data for LSN3353871.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12362211?utm_src=pdf-interest
https://www.benchchem.com/product/b12362211?utm_src=pdf-body
https://www.benchchem.com/product/b12362211?utm_src=pdf-body
https://www.benchchem.com/product/b12362211?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12362211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₃H₁₈ClNO₂ [1]

Molecular Weight 255.74 g/mol [1]

CAS Number 2565657-20-5 [1]

Solubility in DMSO 125 mg/mL (488.78 mM) [1]

IC₅₀ (Lp(a) formation) 1.69 µM [1][2]

Binding Affinity (Kd)
KIV₈: 756 nM, KIV₇₋₈: 605 nM,

KIV₅₋₈: 423 nM
[1][2]

Storage (Solid)
4°C, sealed, away from

moisture
[1]

Storage (In solvent)
-80°C (6 months), -20°C (1

month)
[1]

Experimental Protocols Cited
The primary mechanism of LSN3353871 involves the inhibition of lipoprotein(a) (Lp(a))

formation by binding to the Kringle IV (KIV) domains of apolipoprotein(a) (apo(a)).[1][2] This

interaction disrupts the assembly of the Lp(a) particle.

General Disposal Procedure for LSN3353871
The following procedure outlines a general workflow for the disposal of LSN3353871,

categorized by waste type. Always consult your institution's EHS office for specific guidance.

Step 1: Waste Segregation and Personal Protective
Equipment (PPE)

Solid Waste: Collect unused or expired LSN3353871 powder, contaminated gloves, weigh

boats, and other solid materials in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Collect solutions containing LSN3353871, such as unused experimental

solutions or solvent rinses, in a separate, sealed, and clearly labeled hazardous liquid waste

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-158424/LSN3353871-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-158424/LSN3353871-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-158424/LSN3353871-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-158424/LSN3353871-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-158424/LSN3353871-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/lsn3353871.html
https://file.medchemexpress.com/batch_PDF/HY-158424/LSN3353871-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/lsn3353871.html
https://file.medchemexpress.com/batch_PDF/HY-158424/LSN3353871-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-158424/LSN3353871-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b12362211?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-158424/LSN3353871-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/lsn3353871.html
https://www.benchchem.com/product/b12362211?utm_src=pdf-body
https://www.benchchem.com/product/b12362211?utm_src=pdf-body
https://www.benchchem.com/product/b12362211?utm_src=pdf-body
https://www.benchchem.com/product/b12362211?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12362211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


container.

PPE: At a minimum, wear a lab coat, safety glasses, and chemical-resistant gloves during all

handling and disposal procedures.

Step 2: Container Management
Ensure all waste containers are compatible with the chemical properties of LSN3353871 and

any solvents used.

Label containers with "Hazardous Waste," the full chemical name "LSN3353871," and the

approximate concentration and quantity.

Keep waste containers sealed when not in use and store them in a designated, well-

ventilated secondary containment area.

Step 3: Waste Collection and Disposal
Do not dispose of LSN3353871, in either solid or liquid form, down the drain or in regular

trash.

Follow your institution's established procedures for hazardous waste pickup. This typically

involves submitting a request to the EHS department for collection and subsequent disposal

by a certified hazardous waste management company.
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General Disposal Workflow for LSN3353871
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Caption: General workflow for the safe disposal of LSN3353871.

Mechanism of Action: Inhibition of Lp(a) Formation
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LSN3353871 acts as a small-molecule inhibitor that disrupts the formation of lipoprotein(a). It

achieves this by binding to specific Kringle IV domains on apolipoprotein(a), which prevents its

association with apolipoprotein B-100 on LDL particles.

LSN3353871 Mechanism of Action
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Caption: LSN3353871 inhibits Lp(a) formation by binding to apo(a).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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